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Compound of Interest

Compound Name: BI-4464

Cat. No.: B15605351 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of BI-4464, a selective, ATP-competitive inhibitor of Protein Tyrosine Kinase 2

(PTK2/FAK)[1][2]. Accurate preparation of stock solutions is critical for ensuring the

reproducibility and reliability of experimental results.

Physicochemical and Storage Data
Proper handling and storage of BI-4464 are essential for maintaining its stability and activity.

The following table summarizes key quantitative data for BI-4464.
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Parameter Value Source(s)

Molecular Weight 555.55 g/mol [2][3]

CAS Number 1227948-02-8 [2][4]

Solubility in DMSO

≥ 16.67 mg/mL (≥ 30.01 mM)

[1][3][5]. Some suppliers report

solubility up to 25 mg/mL (45.0

mM)[2].

[1][2][3][5]

Storage of Solid Powder

Store at 4°C sealed from

moisture[1][3] or long-term at

-20°C for up to 3 years[2].

[1][2][3]

Stock Solution Storage

Aliquot and store at -80°C for

up to 6 months[1][3][6] or at

-20°C for up to 1 month[1][2][3]

[6]. Avoid repeated freeze-thaw

cycles[2].

[1][2][3][6]

Note: The solubility of BI-4464 can be significantly impacted by moisture absorbed by DMSO. It

is highly recommended to use a new, unopened bottle or anhydrous, high-purity DMSO for

stock solution preparation[1][2][3][5].

Experimental Protocol: Preparation of a 10 mM BI-
4464 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of BI-4464 in DMSO.

Materials
BI-4464 powder (CAS: 1227948-02-8)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, low-binding microcentrifuge tubes (e.g., polypropylene)

Vortex mixer
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Calibrated pipettes and sterile tips

Analytical balance

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Safety Precautions
BI-4464 is a potent bioactive compound. Handle with care in a well-ventilated area or a

chemical fume hood.

Wear appropriate PPE at all times to avoid skin contact and inhalation.

Consult the Safety Data Sheet (SDS) for BI-4464 before use.

Stock Solution Preparation Procedure
Equilibrate Reagents: Allow the vial containing BI-4464 powder to equilibrate to room

temperature for 15-20 minutes before opening. This prevents condensation of moisture

inside the vial, which can affect the compound's stability and solubility.

Weigh BI-4464: Accurately weigh the desired amount of BI-4464 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 5.56 mg of BI-4464.

Calculation:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × 0.001 L × 555.55 g/mol × 1000 mg/g = 5.555 mg (≈ 5.56 mg)

Add Solvent: Add the calculated volume of anhydrous DMSO to the vial containing the BI-
4464 powder. For the example above, add 1 mL of DMSO.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly for several minutes

until the solution is clear and no particulates are visible. If necessary, gentle warming (to

37°C) or brief sonication can aid dissolution[1][3][5].
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Aliquot for Storage: To prevent degradation from repeated freeze-thaw cycles, immediately

aliquot the stock solution into smaller, single-use volumes in sterile, low-binding

microcentrifuge tubes[2]. The volume of each aliquot should be sufficient for a single

experiment.

Store Properly: Store the labeled aliquots at -80°C for long-term storage (up to 6 months)[1]

[3][6].

Preparation of Working Solutions
On the day of the experiment, remove one aliquot of the BI-4464 stock solution from the

-80°C freezer.

Thaw it completely at room temperature and centrifuge the tube briefly to collect the contents

at the bottom.

Perform serial dilutions of the stock solution into the appropriate pre-warmed cell culture

medium or assay buffer to achieve the final desired experimental concentrations.

Important: Use working solutions immediately after preparation. Do not store aqueous

working solutions for extended periods.

Visualized Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for preparing the BI-4464 stock

solution and its mechanism of action.
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Caption: Workflow for BI-4464 Stock Solution Preparation.
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Caption: BI-4464 inhibits the PTK2/FAK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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